921-01-7

D-cysteine

In Stock

• CAS RN:
• 921-01-7

• Formula:
• C3H7NO2S

• InChI:
• InChI=1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m1/s1

• InChIKey:
• XUJNEKJLAYXESH-UWTATZPHSA-N

• D-Cysteine, also known as D-cystein or DCY, belongs to the class of organic compounds known as cysteine and derivatives. Cysteine and derivatives are compounds containing cysteine or a derivative thereof resulting from reaction of cysteine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. D-Cysteine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). D-Cysteine has been primarily detected in saliva. Within the cell, D-cysteine is primarily located in the cytoplasm. D-Cysteine exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, D-cysteine can be found in a number of food items such as cardamom, hyssop, cauliflower, and silver linden. This makes D-cysteine a potential biomarker for the consumption of these food products.
  D-cysteine is an optically...

N-butan-2-yl-2-fluoro-N-[2-[(4-fluorophenyl)methyl-[(5-methylthiophen-2-yl)methyl]amino]-2-oxoethyl]benzamide

• CAS RN:
• 5921-01-7

• Formula:
• C26H28F2N2O2S

• InChI:
• InChI=1S/C26H28F2N2O2S/c1-4-18(2)30(26(32)23-7-5-6-8-24(23)28)17-25(31)29(16-22-14-9-19(3)33-22)15-20-10-12-21(27)13-11-20/h5-14,18H,4,15-17H2,1-3H3

• InChIKey:
• NAQJBXYGAYIONE-UHFFFAOYSA-N

• N-butan-2-yl-2-fluoro-N-[2-[(4-fluorophenyl)methyl-[(5-methylthiophen-2-yl)methyl]amino]-2-oxoethyl]benzamide is a useful research compound. Its molecular formula is C26H28F2N2O2S and its molecular weight is 470.6 g/mol. The purity is usually 95%.

.beta.-talo-Heptopyranoside, methyl 3,7-dideoxy-4-O-methyl-2-O-(2-methylphenyl)methyl-

• CAS RN:
• 123921-01-7

• Formula:
• C8H6N2O

• .beta.-talo-Heptopyranoside, methyl 3,7-dideoxy-4-O-methyl-2-O-(2-methylphenyl)methyl-, also known as .beta.-talo-Heptopyranoside, methyl 3,7-dideoxy-4-O-methyl-2-O-(2-methylphenyl)methyl-, is a useful research compound. Its molecular formula is C8H6N2O. The purity is usually 95%.

Diethyl 4-chloroquinoline-2,6-dicarboxylate

In Stock

• CAS RN:
• 2007921-01-7

• Formula:
• C15H14ClNO4

• InChI:
• InChI=1S/C15H14ClNO4/c1-3-20-14(18)9-5-6-12-10(7-9)11(16)8-13(17-12)15(19)21-4-2/h5-8H,3-4H2,1-2H3

• InChIKey:
• FCGZXDXRZCZTMS-UHFFFAOYSA-N

• Diethyl 4-chloroquinoline-2,6-dicarboxylate is a useful research compound. Its molecular formula is C15H14ClNO4 and its molecular weight is 307.73 g/mol. The purity is usually 95%.

3-Fluoro-6-methoxy-2-(trifluoromethyl)benzaldehyde

In Stock

• CAS RN:
• 1373921-01-7

• Formula:
• C9H6F4O2

• InChI:
• InChI=1S/C9H6F4O2/c1-15-7-3-2-6(10)8(5(7)4-14)9(11,12)13/h2-4H,1H3

• InChIKey:
• AYOBDUXUFBKTIY-UHFFFAOYSA-N

• 3-Fluoro-6-methoxy-2-(trifluoromethyl)benzaldehyde is a useful research compound. Its molecular formula is C9H6F4O2 and its molecular weight is 222.14 g/mol. The purity is usually 95%.